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Executive Summary
Phosphatidylinositol-4-Phosphate 5-Kinase Type 1 Gamma (PIP5K1C), also known as PIPKIγ,

is a critical lipid kinase that catalyzes the synthesis of phosphatidylinositol 4,5-bisphosphate

(PtdIns(4,5)P2 or PIP2). As a central signaling molecule, PIP2 regulates a vast array of cellular

processes, including signal transduction, actin cytoskeleton dynamics, vesicle trafficking, cell

adhesion, and migration. Consequently, PIP5K1C has emerged as a key player in various

physiological and pathological contexts, ranging from synaptic transmission and immune

response to cancer progression and chronic pain. This document provides a comprehensive

overview of PIP5K1C's enzymatic function, its involvement in cellular signaling pathways, its

physiological roles, and its implications as a therapeutic target.

Core Enzymatic Function
The primary function of PIP5K1C is to catalyze the phosphorylation of phosphatidylinositol 4-

phosphate (PtdIns4P) at the 5'-hydroxyl position of the inositol ring, producing PtdIns(4,5)P2.[1]

[2][3][4] This reaction is a principal pathway for the generation of the bulk of cellular

PtdIns(4,5)P2.[3] PtdIns(4,5)P2 is a versatile lipid second messenger that can act directly by

recruiting and activating proteins at the cell membrane or serve as a precursor for other critical

signaling molecules, such as inositol 1,4,5-trisphosphate (IP3), diacylglycerol (DAG), and

phosphatidylinositol 3,4,5-trisphosphate (PIP3).[1][4]
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Key Signaling Pathways and Cellular Roles
PIP5K1C is a nexus for numerous signaling pathways, governing fundamental cellular

activities. Its localization and activity are tightly regulated, often through protein-protein

interactions and post-translational modifications.

Actin Cytoskeleton and Cell Motility
PIP5K1C is a master regulator of the actin cytoskeleton. The PtdIns(4,5)P2 it produces directly

interacts with a multitude of actin-binding proteins to control actin polymerization and

remodeling. This function is central to cell migration, where PIP5K1C is required for the

formation of the uropodium (the trailing edge of a migrating cell) and the retraction of the cell

rear.[1][3][4] It also mediates RAC1-dependent reorganization of actin filaments.[1][3][4] In

phagocytosis, PIP5K1C, along with its isoform PIP5K1A, orchestrates sequential actin

remodeling steps, with PIP5K1C promoting particle attachment by generating a PtdIns(4,5)P2

pool that facilitates controlled actin depolymerization.[1][3][4]

Focal Adhesion Dynamics
The enzyme plays a crucial role in the dynamics of focal adhesions—large protein complexes

that link the actin cytoskeleton to the extracellular matrix. PIP5K1C modulates the targeting of

talins (TLN1 and TLN2) to the plasma membrane, which is a critical step for their assembly into

focal adhesions.[1][4] The interaction between PIP5K1C and talin stimulates the kinase's

activity and is essential for regulating the connection between talins and beta-integrins.[1][2]

Phosphorylation of PIP5K1C on Tyr-649 is necessary for its targeting to focal adhesions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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